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Compound of Interest

Compound Name: Bis(4 aminophenoxy)ethane

Cat. No.: B14062377

Get Quote

A Technical Guide for Drug Development & MedTech
Professionals
Executive Summary & Critical Disambiguation
Bis(4-aminophenoxy)ethane (BAPE) is a high-performance aromatic diamine monomer

primarily used to synthesize polyimides with exceptional thermal stability and mechanical

flexibility.[1] In the context of drug development and medical technology, it is a critical raw

material for medical-grade polyimides (used in catheters, flexible bio-electronics, and implants).

CRITICAL WARNING: Isomer Distinction Researchers frequently confuse this compound with

its ortho-isomer. You must verify the specific substitution pattern required for your application

before sourcing.
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Feature
Para-Isomer (The Subject of

this Guide)

Ortho-Isomer (Common

Confusion)

Chemical Name
1,2-Bis(4-

aminophenoxy)ethane

1,2-Bis(2-

aminophenoxy)ethane

CAS Number 6052-10-4 52411-34-4

Structure p-Substitution (Linear, Rigid)
o-Substitution (Bent,

Chelating)

Primary Use
Medical Polyimides, High-

Temp Polymers

BAPTA Precursor (Ca²⁺

Signaling)

Melting Point 179–181 °C 131–133 °C

Guidance: If your project involves calcium signaling or chelator synthesis, you likely need the

ortho-isomer (CAS 52411-34-4). If you are developing flexible medical tubing, insulating films,

or drug-eluting polymer matrices, you need the para-isomer (CAS 6052-10-4).

Commercial Supply Landscape
The market for Bis(4-aminophenoxy)ethane is bifurcated into "Industrial Grade"

(electronics/aerospace focus) and "Research Grade" (high purity). GMP-grade material is

rarely available off-the-shelf and typically requires a custom synthesis contract or rigorous in-

house purification of industrial stock.

Supplier Tiering Strategy
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Tier Supplier Type Purity Profile Recommended Use

Tier 1
Global Catalog

(Sigma, TCI, Thermo)

>98% (HPLC), Trace

Metal Controlled

Bench-scale

synthesis, Reference

Standards.

Tier 2

Specialty Fine Chem

(Ambeed, BLD

Pharm)

>97%, Variable Color

(Tan/White)

Pilot-scale

polymerizations,

Material screening.

Tier 3
Bulk Industrial

(China/India)

>95%, High Residual

Solvents

Not recommended for

medical R&D without

recrystallization.

Sourcing Protocol: For medical device applications (ISO 10993 compliance), purchase Tier 1

for initial prototyping. For scale-up, procure Tier 2 material and implement the Purification

Protocol (Section 5) to remove cytotoxic impurities (unreacted nitro-compounds).

Synthesis & Impurity Profiling
Understanding the synthesis route is the only way to predict and detect "silent" impurities that

standard CoAs might miss. The dominant industrial route is the Williamson Ether Synthesis

followed by Catalytic Reduction.

Mechanistic Pathway & Risk Points
The following diagram illustrates the synthesis flow and the origin of critical impurities.
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Figure 1: Synthesis pathway of Bis(4-aminophenoxy)ethane showing origins of chain-

terminating and cytotoxic impurities.

Impurity Impact:

Mono-substituted Glycol: Acts as a chain terminator in polymerization, drastically reducing

the molecular weight and mechanical strength of the final medical device.

Residual Nitro-compounds: Highly colored (yellow/orange) and potentially mutagenic. Must

be controlled to <0.1% for medical applications.

Self-Validating Quality Control Protocol
Do not rely solely on the supplier's Certificate of Analysis (CoA). Implement this internal

qualification workflow.

A. Identity & Isomer Confirmation (NMR)
Technique: 1H-NMR (DMSO-d6, 400 MHz).

Acceptance Criteria:

Aromatic Protons: Two doublets (AA'BB' system) at ~6.5–6.8 ppm.

Linker Protons: Singlet at ~4.15 ppm (4H, -O-CH2-CH2-O-).
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Amine Protons: Broad singlet at ~4.6 ppm.

Isomer Check: If the linker protons appear as complex multiplets or if aromatic splitting is

not AA'BB', suspect the ortho isomer or asymmetry.

B. Purity & Impurity Quantification (HPLC)
Standard reverse-phase methods often fail to separate the diamine from the mono-amine

intermediate due to similar polarity. Use this buffered method.

Method Parameters:

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 10 mM Ammonium Acetate (pH 5.5).

Mobile Phase B: Acetonitrile (HPLC Grade).

Gradient: 10% B to 80% B over 20 mins.

Detection: UV at 240 nm (aromatic ether) and 290 nm (amine).

Flow Rate: 1.0 mL/min.[2][3]

Temperature: 30°C.

Pass Criteria:

Main Peak Purity: >98.5% (Area %).[4]

Single largest impurity: <0.5%.

Color Check: Prepare a 5% solution in DMAc (Dimethylacetamide). It must be clear and

colorless to pale straw. Dark brown indicates oxidation (reject).

Handling & Stability
Oxidation Sensitivity: Aromatic amines oxidize rapidly in air, turning purple/brown.
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Storage: Store under Argon/Nitrogen at +2°C to +8°C.

Recrystallization (If needed):

Dissolve crude solid in boiling Ethanol (or Ethanol/Water 90:10).

Add activated charcoal (remove color), filter hot.

Cool slowly to 4°C.

Filter crystals and dry under vacuum at 60°C for 12 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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